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Compound of Interest

Compound Name: Mkt-077
CAS No.: 1427472-75-0
Cat. No.: B10764518
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Mkt-077, ensuring laboratory safety and procedural
clarity.

This document provides critical safety and logistical information for the handling of Mkt-077, a
rhodacyanine dye and Hsp70 inhibitor used in cancer research.[1][2] Adherence to these
guidelines is essential for maintaining a safe laboratory environment and ensuring the integrity
of your research.

Chemical and Physical Properties

A summary of the key quantitative data for Mkt-077 is presented in the table below for easy
reference and comparison.
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Property

Value

Source

Chemical Name

1-ethyl-2-[[3-ethyl-5-(3-methyl-
2(3H)-benzothiazolylidene)-4-
0X0-2-
thiazolidinylidene]methyl]-

pyridinium, monochloride

Cayman Chemical, Tocris

Bioscience

Synonyms FJ-776 Cayman Chemical
CAS Number 147366-41-4 R&D Systems, Sigma-Aldrich
Molecular Formula C21H22CINs0OS:2 R&D Systems
] R&D Systems, Cayman

Molecular Weight 432.0 g/mol )

Chemical
Appearance Orange to red powder Sigma-Aldrich

) R&D Systems, Tocris

Purity =>98% (HPLC) o

Bioscience

B Soluble to 50 mM in water and
Solubility R&D Systems
DMSO

10 mg/mL in H20 Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Store at +4°C

R&D Systems, Tocris

Bioscience
Powder: -20°C for 3 years TargetMol
In solvent: -80°C for 1 year TargetMol

Hazard Identification and Personal Protective

Equipment (PPE)

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Mkt-077 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS).[3]
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An intraperitoneal LD50 of 50 mg/kg in mice has been reported.[3] The SDS also indicates no
irritant effect on the skin or eyes and no known sensitizing effects.[3]

However, as a matter of good laboratory practice and to minimize any potential risk, the
following personal protective equipment is recommended when handling Mkt-077 in its solid
form or in solution:

o Eye Protection: Safety glasses with side shields or goggles.
» Hand Protection: Nitrile or latex gloves.
» Body Protection: A standard laboratory coat.

Operational Plan: Step-by-Step Guidance

This section outlines the procedural steps for the safe handling of Mkt-077 from receipt to
disposal.

Receiving and Inspection

o Upon receipt, visually inspect the packaging for any signs of damage or leakage.
 Verify that the product name, CAS number, and quantity match the order specifications.

o Wear appropriate PPE (gloves) when handling the primary container.

Storage

o Store Mkt-077 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated
area.[4]

o Follow the specific storage temperature recommendations provided by the supplier (see
table above). For long-term storage of the powder, -20°C is recommended, while solutions
should be stored at -80°C.[4]

Preparation of Solutions

 All manipulations involving the solid compound should be performed in a chemical fume
hood or a designated weighing area to avoid inhalation of any fine particles.
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e Use a calibrated balance to weigh the desired amount of Mkt-077.

e Slowly add the powder to the desired solvent (e.g., water or DMSO) while stirring to ensure
complete dissolution.

Use in Experiments

» When handling solutions of Mkt-077, always wear appropriate PPE.

o Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

o For cell-based assays, detailed protocols for the preparation of working solutions and cell
treatment can be found in the literature.[5]

Disposal Plan

All waste materials containing Mkt-077 should be treated as chemical waste and disposed of in
accordance with institutional and local regulations.

e Solid Waste: Collect any unused solid Mkt-077 and contaminated disposable materials (e.qg.,
weighing paper, gloves, pipette tips) in a designated, labeled hazardous waste container.

» Liquid Waste: Collect all aqueous and organic solutions containing Mkt-077 in a separate,
labeled hazardous waste container. Do not pour solutions down the drain.

o Decontamination: Decontaminate all non-disposable glassware and equipment that has
come into contact with Mkt-077 by rinsing with an appropriate solvent, and collect the rinsate
as hazardous waste.

Mkt-077 Handling Workflow

The following diagram illustrates the logical flow of operations for handling Mkt-077 in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Mkt-077]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764518/docs#essential-safety-and-operational-
guide-for-handling-mkt-077]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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